5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995983
InChI:
InChI=1S/C23H21N3O4S/c1-13-12-14(26(28)29)8-9-15(13)17-10-11-18(30-17)21-24-22(27)20-16-6-4-2-3-5-7-19(16)31-23(20)25-21/h8-12H,2-7H2,1H3,(H,24,25,27)
SMILES:
CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCCC5)C(=O)N3
Molecular Formula:
C23H21N3O4S
Molecular Weight:
435.5 g/mol
5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
CAS No.:
Cat. No.: VC0995983
Molecular Formula: C23H21N3O4S
Molecular Weight: 435.5 g/mol
* For research use only. Not for human or veterinary use.
![5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H21N3O4S |
|---|---|
| Molecular Weight | 435.5 g/mol |
| IUPAC Name | 2-[5-(2-methyl-4-nitrophenyl)furan-2-yl]-5,6,7,8,9,10-hexahydro-3H-cycloocta[2,3]thieno[2,4-b]pyrimidin-4-one |
| Standard InChI | InChI=1S/C23H21N3O4S/c1-13-12-14(26(28)29)8-9-15(13)17-10-11-18(30-17)21-24-22(27)20-16-6-4-2-3-5-7-19(16)31-23(20)25-21/h8-12H,2-7H2,1H3,(H,24,25,27) |
| Standard InChI Key | QIRZQEJZAZGJOD-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCCC5)C(=O)N3 |
| Canonical SMILES | CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCCC5)C(=O)N3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator